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Compound of Interest

Compound Name: 2-Amino-5-methylpyridine

Cat. No.: B029535 Get Quote

Essential Safety and Handling Guide for 2-
Amino-5-methylpyridine
This guide provides critical safety and logistical information for the handling and disposal of 2-
Amino-5-methylpyridine, tailored for researchers, scientists, and drug development

professionals. The following procedures and data are compiled to ensure safe laboratory

practices and to build a foundation of trust in chemical handling protocols.

Physicochemical and Toxicological Data
A summary of the key quantitative data for 2-Amino-5-methylpyridine is presented in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₆H₈N₂

Molecular Weight 108.14 g/mol [1]

Appearance
Light yellow crystalline powder

or crystals
[1][2]

Melting Point 76-77 °C [2]

Boiling Point 227 °C [2]

Flash Point 118 °C [2]

Water Solubility 1000 g/L [2]

Acute Toxicity (Oral) LD50 Oral - Rat - 200 mg/kg [2]

UN Number 2811 [2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Amino-5-methylpyridine is classified as toxic if swallowed, in contact with skin, or if inhaled.

[1] It also causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][4]

Adherence to the following PPE guidelines is mandatory to minimize exposure and ensure

personal safety.
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PPE Category Specification

Eye/Face
Chemical safety goggles or safety glasses and a

face shield are required.[1][4]

Hand
Wear appropriate protective gloves to prevent

skin exposure.[1][4]

Body
Wear suitable protective clothing, boots, and an

apron to prevent skin contact.[1][4]

Respiratory

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation is experienced.[4][5][6]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 2-Amino-5-methylpyridine is crucial for maintaining a safe

laboratory environment.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible.[6]
Work in a well-ventilated area, preferably under a chemical fume hood.[4][6]
Gather all necessary PPE and ensure it is in good condition.
Have spill cleanup materials (e.g., absorbent material, lime) readily available.[4]

2. Handling:

Avoid breathing dust, vapor, or mist.[4][6]
Do not get in eyes, on skin, or on clothing.[1]
Ground and secure containers when dispensing or pouring the product to prevent static
discharge.[4]
Do not eat, drink, or smoke in the handling area.[2][4]

3. Post-Handling:

Wash hands and other exposed areas thoroughly with mild soap and water after handling
and before leaving the work area.[1][2]
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Launder contaminated clothing before reuse.[4]
Store 2-Amino-5-methylpyridine in its original, tightly closed container in a well-ventilated,
locked-up place.[2][4][7]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Gently wash the affected area with plenty of

soap and water. Seek immediate medical

attention.[1][2][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Disposal Plan
Proper disposal of 2-Amino-5-methylpyridine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Material: Dispose of surplus and non-recyclable solutions to a licensed disposal

company.[8] The material can be dissolved or mixed with a combustible solvent and burned

in a chemical incinerator equipped with an afterburner and scrubber.[8]
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Contaminated Packaging: Dispose of as unused product.[8] Do not mix with other waste.

Handle uncleaned containers as you would the product itself.[8]

Regulations: All disposal practices must be in accordance with local, regional, and national

hazardous waste regulations.[4][6]

Safe Handling Workflow
The following diagram illustrates the logical flow of operations for safely handling 2-Amino-5-
methylpyridine, from initial preparation to final disposal.
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Safe Handling Workflow for 2-Amino-5-methylpyridine

Preparation
- Verify fume hood function

- Assemble PPE
- Prepare spill kit

Handling
- Weigh/transfer in fume hood

- Keep container closed
- Avoid dust generation

Post-Handling
- Decontaminate work area

- Clean equipment

Personal Decontamination
- Remove PPE

- Wash hands thoroughly

Storage
- Tightly sealed original container

- Well-ventilated, secure area

Waste Disposal
- Segregate waste

- Label hazardous waste container
- Follow institutional procedures

Emergency Preparedness
- Know location of safety shower/eyewash

- Review SDS for first aid

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Amino-5-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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